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Compound of Interest

Compound Name: MitoBloCK-11

Cat. No.: B8146630 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

MitoBloCK-11 is a small molecule inhibitor of mitochondrial protein import.[1][2] It is believed

to exert its effects possibly through the transport protein Seo1, distinguishing its mechanism

from inhibitors that target Tom70 or Tom20.[1][2] This compound has been identified as a tool

for studying the PINK1 pathway, which is implicated in autosomal recessive Parkinson's

disease.[3] Proper preparation of a MitoBloCK-11 stock solution is the first critical step for

ensuring reproducible and reliable experimental results. Dimethyl sulfoxide (DMSO) is a

common solvent for dissolving hydrophobic small molecules like MitoBloCK-11 for use in

biological assays.[4] This document provides a detailed protocol for the preparation, storage,

and handling of MitoBloCK-11 stock solutions in DMSO.

Quantitative Data Summary
For ease of reference, the key quantitative data for MitoBloCK-11 is summarized in the table

below.
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Parameter Value Source

Molecular Weight 434.26 g/mol [1][3]

Appearance Solid, light yellow to yellow [3]

Solubility in DMSO
25 mg/mL (57.57 mM) to 125

mg/mL (287.85 mM)
[1][3]

Recommended Storage of

Powder
-20°C for up to 3 years [1]

Recommended Storage of

Stock Solution in DMSO

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[3]

Experimental Protocols
Materials and Equipment

MitoBloCK-11 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Personal protective equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM MitoBloCK-11 Stock
Solution
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This protocol provides instructions for preparing a 10 mM stock solution, a common starting

concentration for many cellular assays.

Step 1: Pre-aliquoting MitoBloCK-11 (Optional but Recommended)

To avoid repeatedly weighing small amounts of the hygroscopic powder, it is advisable to pre-

aliquot the solid compound into single-use vials.

Step 2: Calculating the Required Amount of MitoBloCK-11 and DMSO

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 434.26 g/mol = 4.3426 mg

The volume of DMSO required will be 1 mL.

Step 3: Weighing MitoBloCK-11

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out the calculated mass of MitoBloCK-11 powder into the tube.

Step 4: Dissolving MitoBloCK-11 in DMSO

Add the calculated volume of high-purity DMSO to the microcentrifuge tube containing the

MitoBloCK-11 powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

Visually inspect the solution to ensure that all the powder has dissolved. If not, sonication for

5-10 minutes can aid in dissolution.[1]

Step 5: Aliquoting and Storage
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Once the MitoBloCK-11 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This helps to avoid repeated freeze-thaw

cycles which can degrade the compound.[5]

Clearly label each aliquot with the compound name, concentration, date of preparation, and

solvent.

For long-term storage (up to 6 months), store the aliquots at -80°C, protected from light.[3]

For short-term storage (up to 1 month), -20°C is suitable.[3]

Dilution of the Stock Solution for Experimental Use
When preparing working solutions for your experiments, it is crucial to avoid precipitation of the

compound.

Perform serial dilutions of the DMSO stock solution in DMSO to get closer to the final desired

concentration.

The final dilution into your aqueous buffer or cell culture medium should be done in a way

that the final concentration of DMSO is kept low, typically below 0.5%, to minimize solvent-

induced effects on the cells.[4] Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.[4]
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Workflow for MitoBloCK-11 Stock Solution Preparation
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Caption: Workflow for preparing MitoBloCK-11 stock solution.
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Simplified Mitochondrial Protein Import Pathway and MitoBloCK-11 Inhibition
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Caption: MitoBloCK-11 inhibits mitochondrial protein import via Seo1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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